Cas no 2098487-79-5 (2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione)

2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione is a bifunctional small molecule featuring a phthalimide and a piperidine-2,6-dione scaffold, linked by a propargyl ether-containing spacer. This compound is of interest in medicinal chemistry and chemical biology due to its potential as a versatile warhead for targeted protein degradation, leveraging the proteolysis-targeting chimera (PROTAC) or molecular glue strategies. The propargyl ether moiety enables further functionalization via click chemistry, facilitating conjugation to ligands or probes. Its dual functionality allows for selective engagement with E3 ubiquitin ligases, promoting the degradation of target proteins. This makes it a valuable tool for studying protein function and developing novel therapeutic agents.

2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione structure

2098487-79-5 structure

Product Name:2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione

CAS No:2098487-79-5

MF:C₁₈H₁₆N₂O₆

MW:356.3294

CID:5082542

Update Time:2025-10-19

2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione
- Inchi： 1S/C18H16N2O6/c1-2-8-25-9-10-26-13-5-3-4-11-15(13)18(24)20(17(11)23)12-6-7-14(21)19-16(12)22/h1,3-5,12H,6-10H2,(H,19,21,22)
- InChI Key： VOTHWXFPWIRHCH-UHFFFAOYSA-N
- SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C#C[H])C1=C([H])C([H])=C([H])C2C(N(C(C=21)=O)C1([H])C(N([H])C(C([H])([H])C1([H])[H])=O)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 666
XLogP3: 0.3
Topological Polar Surface Area: 102

2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Tenova Pharmaceuticals	T52148-25mg	Thalidomide-O-PEG1-propargyl	2098487-79-5	>= 95%	25mg	$190.0	2025-02-21
Tenova Pharmaceuticals	T52148-50mg	Thalidomide-O-PEG1-propargyl	2098487-79-5	>= 95%	50mg	$290.0	2025-02-21
Tenova Pharmaceuticals	T52148-100mg	Thalidomide-O-PEG1-propargyl	2098487-79-5	>= 95%	100mg	$490.0	2025-02-21

2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione Related Literature

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Additional information on 2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione

Comprehensive Overview of 2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione (CAS No. 2098487-79-5)

The compound 2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione (CAS No. 2098487-79-5) is a highly specialized small molecule with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a dioxopiperidine core and an isoindole-1,3-dione moiety, makes it a subject of interest for researchers exploring targeted protein degradation and PROTAC (Proteolysis Targeting Chimeras) technologies. These cutting-edge approaches are revolutionizing the treatment of diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

In recent years, the scientific community has witnessed a surge in demand for compounds like 2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione, driven by the growing focus on precision medicine and personalized therapies. This compound’s ability to modulate protein-protein interactions and induce selective degradation of disease-causing proteins aligns with the current trends in biopharmaceutical innovation. Researchers are particularly interested in its potential applications in oncology, where degradation-based therapeutics offer a promising alternative to traditional inhibitors.

The chemical structure of 2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione includes a prop-2-ynoxyethoxy side chain, which enhances its solubility and bioavailability. This feature is critical for drug formulation and in vivo efficacy, addressing one of the key challenges in developing small-molecule degraders. Additionally, the compound’s dioxopiperidine scaffold is known for its role in stabilizing protein-ligand interactions, making it a valuable building block in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of 2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione involves multi-step organic synthesis, often requiring high-yield reactions and purification techniques to ensure pharmaceutical-grade quality. Its CAS No. 2098487-79-5 serves as a unique identifier, facilitating accurate referencing in patent literature and regulatory submissions. The compound’s molecular weight and physicochemical properties are also critical for ADME (Absorption, Distribution, Metabolism, and Excretion) studies, which are essential for preclinical development.

The rise of AI-driven drug discovery has further amplified interest in compounds like 2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione. Machine learning algorithms are being employed to predict its binding affinity and degradation efficiency, accelerating the identification of novel therapeutic targets. This synergy between computational chemistry and experimental validation is reshaping the landscape of drug discovery, making it faster and more cost-effective.

In conclusion, 2-(2,6-Dioxopiperidin-3-yl)-4-(2-prop-2-ynoxyethoxy)isoindole-1,3-dione (CAS No. 2098487-79-5) represents a fascinating example of modern pharmaceutical innovation. Its potential in targeted protein degradation, coupled with its favorable physicochemical properties, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to biomedical science and patient care.